Cas no 132741-30-1 (2,4-Difluoromandelic acid)

2,4-Difluoromandelic acid is a fluorinated derivative of mandelic acid, characterized by the presence of two fluorine atoms at the 2- and 4-positions of the phenyl ring. This structural modification enhances its utility as a chiral building block in pharmaceutical and agrochemical synthesis, offering improved stereochemical control and metabolic stability. The compound's acidity and reactivity make it suitable for use in asymmetric synthesis, particularly in the preparation of enantiomerically pure intermediates. Its fluorine substituents contribute to increased lipophilicity and bioavailability, which are advantageous in drug design. The product is typically supplied as a high-purity solid, ensuring consistency in research and industrial applications.
2,4-Difluoromandelic acid structure
2,4-Difluoromandelic acid structure
Product Name:2,4-Difluoromandelic acid
CAS No:132741-30-1
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD00061296
CID:91702
PubChem ID:588651
Update Time:2025-05-27

2,4-Difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,4-Difluorophenyl)-2-hydroxyacetic acid
    • alpha-Hydroxy-2,4-difluorophenylacetic acid
    • 2,4-DIFLUORO MANDELIC ACID
    • M-FLUOROMANDELIC ACID
    • (?à)-2,4-Difluoromandelic acid
    • 2,4-Difluoro-alpha-hydroxybenzeneacetic acid
    • 2,4-DIFLUORO-A-HYDROXYPHENYLACETIC ACID
    • à-hydroxy-2,4-difluorophenylacetic acid
    • 2,4-DIFLUOROMANDELIC ACID
    • 2,4-DIFLUOROMANDELIC ACID 97%
    • CS-0132415
    • AKOS005265295
    • SY062107
    • 2,4-Difluoromandelic acid, AldrichCPR
    • Benzeneacetic acid, 2,4-difluoro-alpha-hydroxy-
    • DTXSID90343276
    • EN300-1869317
    • PS-6481
    • SCHEMBL1671151
    • (2,4-Difluorophenyl)(hydroxy)acetic acid #
    • FT-0610103
    • 2-(2,4-difluorophenyl)-2-hydroxyaceticacid
    • AC-10452
    • RRRQFGNNRJHLNV-UHFFFAOYSA-N
    • 4-FLUORO-2,3-DIHYDRO-1H-INDOLEHYDROCHLORIDE
    • MFCD00061296
    • 132741-30-1
    • (2,4-Difluorophenyl)(hydroxy)acetic acid
    • 2,4-Difluoromandelic acid
    • MDL： MFCD00061296
    • Inchi： 1S/C8H6F2O3/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,7,11H,(H,12,13)
    • InChI Key： RRRQFGNNRJHLNV-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1C(C(=O)O)O)F

Computed Properties

  • Exact Mass: 188.02900
  • Monoisotopic Mass: 188.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1

Experimental Properties

  • Color/Form: Light brown or white solid
  • Density: 1.522
  • Melting Point: 220-221°C
  • Boiling Point: 306.5 °C at 760 mmHg
  • Flash Point: 139.1 °C
  • PSA: 57.53000
  • LogP: 1.08280
  • Solubility: Not determined

2,4-Difluoromandelic acid Security Information

2,4-Difluoromandelic acid Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2,4-Difluoromandelic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D447658-100mg
2,4-Difluoromandelic acid
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100mg
 $64.00 2023-05-18
TRC
D447658-250mg
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 $75.00 2023-05-18
TRC
D447658-500mg
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 $87.00 2023-05-18
TRC
D447658-1g
2,4-Difluoromandelic acid
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 $98.00 2023-05-18
Apollo Scientific
PC2842A-1g
2,4-Difluoromandelic acid
 132741-30-1
1g
 £28.00 2025-02-21
Apollo Scientific
PC2842A-5g
2,4-Difluoromandelic acid
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5g
 £64.00 2025-02-21
Apollo Scientific
PC2842A-25g
2,4-Difluoromandelic acid
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25g
 £281.00 2025-02-21
Chemenu
CM368850-1g
2-(2,4-Difluorophenyl)-2-hydroxyacetic acid
 132741-30-1 95%+
1g
 $178 2022-06-13
abcr
AB402933-1 g
2,4-Difluoromandelic acid; 95%
 132741-30-1
1g
 €98.90 2022-05-19
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L10708-1g
2,4-Difluoromandelic acid, 97%
 132741-30-1 97%
1g
 ￥1309.00 2023-03-09

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